Cas no 1343130-67-5 (1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- )

• Product Name: 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-
• CAS No: 1343130-67-5
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5251406
• Update Time: 2025-06-11

1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-fluoro-1H-benzimidazole-2-methanol (ACI)
• 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-

• Inchi： 1S/C10H11FN2O/c1-2-13-8-5-3-4-7(11)10(8)12-9(13)6-14/h3-5,14H,2,6H2,1H3
• InChI Key： JBINZNSSHRWMSF-UHFFFAOYSA-N
• SMILES： FC1C2N=C(CO)N(C=2C=CC=1)CC

Additional information on 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-

Recent Advances in the Study of 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- (CAS: 1343130-67-5): A Promising Scaffold in Medicinal Chemistry

The compound 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- (CAS: 1343130-67-5) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties. This benzimidazole derivative has demonstrated potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored its molecular interactions, synthetic pathways, and biological efficacy, positioning it as a promising scaffold for drug development.

One of the key findings in recent literature highlights the compound's role as a potent inhibitor of bacterial DNA gyrase, a critical enzyme in microbial replication. Researchers have synthesized and tested several analogs of 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-, revealing that the fluoro and ethyl substitutions at specific positions enhance binding affinity to the gyrase active site. These modifications have led to improved antimicrobial activity against resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

In addition to its antimicrobial potential, this compound has shown remarkable anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- induces apoptosis in cancer cells by modulating the Bcl-2 protein family. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to disrupt mitochondrial membrane potential and activate caspase pathways. These findings suggest its potential as a lead compound for developing novel chemotherapeutic agents.

The synthetic accessibility of 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- has also been a topic of recent investigation. Researchers have developed optimized protocols for its synthesis, focusing on green chemistry principles to reduce environmental impact. A notable advancement includes a one-pot synthesis method using microwave-assisted reactions, which significantly improves yield and purity while minimizing waste. These innovations are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- (CAS: 1343130-67-5) represents a multifaceted scaffold with significant potential in drug discovery. Its broad-spectrum biological activities, coupled with advances in synthetic methodologies, underscore its value in addressing unmet medical needs. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in vivo to pave the way for clinical applications.